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Compound of Interest

Compound Name: But-1-ene-4-boronic acid

Cat. No.: B1288559

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of but-3-enylboronic acid, a valuable reagent
in organic synthesis and a building block for various applications in medicinal chemistry and
materials science. This document outlines its chemical identity, properties, and provides a
generalized synthetic approach.

Chemical Identity and Nomenclature
IUPAC Name: But-3-enylboronic acid

Synonyms:

« 3-Butenylboronic acid[1]

« But-1-ene-4-boronic acid[1]

CAS Number: 379669-72-4[1]

But-3-enylboronic acid is an organoboron compound characterized by a four-carbon chain
containing a terminal double bond and a boronic acid functional group. This unique structure,
combining the reactivity of an alkene and a boronic acid, makes it a versatile tool in chemical
synthesis.
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Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative properties of but-3-enylboronic acid.

Property Value Reference
Molecular Formula C4H9BO2 [1]
Molecular Weight 99.92 g/mol [1]
Appearance White to off-white powder
Melting Point 84-90 °C
Storage Temperature 2-8°C
Linear Formula CH2=CHCH2CH2B(0OH)2
1S/C4H9BO2/c1-2-3-4-
InChl
5(6)7/h2,6-7H,1,3-4H2
WHTULVNQGYJCSG-
INChl Key
UHFFFAOYSA-N
SMILES C=CCCB(0)O

Experimental Protocols: A Generalized Synthetic
Approach

Detailed experimental protocols for the synthesis of but-3-enylboronic acid are specific to the
chosen synthetic route and scale. However, a common and general method for the preparation
of alkylboronic acids involves the hydroboration of a corresponding diene or the reaction of a
Grignard reagent with a trialkyl borate followed by hydrolysis.

For instance, a plausible, though not explicitly detailed in the provided search results, synthetic
pathway for but-3-enylboronic acid could involve the reaction of a Grignard reagent derived
from 4-bromo-1-butene with a trialkyl borate, such as trimethyl borate or triisopropyl borate, at
low temperatures. This is followed by acidic workup to hydrolyze the resulting boronate ester to
the desired boronic acid. The synthesis of boronic acids through the reaction of organometallic
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reagents (like Grignard or organolithium reagents) with borate esters is a well-established
method in organic chemistry.[2]

It is crucial for researchers to consult peer-reviewed literature for specific, validated
experimental procedures and to adapt them to their laboratory conditions, ensuring all safety
precautions are taken.

Key Chemical Features and Reactivity

The chemical reactivity of but-3-enylboronic acid is dictated by its two primary functional
groups: the boronic acid and the terminal alkene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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